Cas no 2229366-21-4 (5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229366-21-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 6399565
• PubChem ID: 165646231
• Update Time: 2025-11-01

5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine
• 2229366-21-4
• EN300-1761476

• Inchi： 1S/C10H12N4O/c1-14(2)10-4-3-7(6-12-10)8-5-9(11)15-13-8/h3-6H,11H2,1-2H3
• InChI Key： YXXJOPXWKRTTHD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CN=C(C=C2)N(C)C)=N1)N

Computed Properties

• Exact Mass: 204.10111102g/mol
• Monoisotopic Mass: 204.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on 5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine

5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine: A Comprehensive Overview

5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine, identified by the CAS registry number 2229366-21-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a pyridine ring substituted with an N,N-dimethylamino group at position 2 and a 5-amino-substituted oxazole moiety at position 5. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine involves a multi-step process that typically begins with the preparation of the oxazole ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored various substitution patterns on the oxazole ring to study their effects on the compound's stability and reactivity. These studies have provided valuable insights into the design of novel analogs with enhanced pharmacological properties.

In terms of applications, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo various types of chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions, makes it a versatile building block in medicinal chemistry. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and antiviral drugs. For instance, derivatives of this compound have demonstrated potent inhibitory activity against key enzymes involved in inflammatory pathways.

The biological activity of 5-(5-amino-1,2-oxazol-3-yl)-N,N-dimethylpyridin-2-amine has been extensively investigated in vitro and in vivo models. Preclinical studies have revealed that the compound exhibits selective binding to certain receptors, suggesting its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cancer. Additionally, its ability to modulate cellular signaling pathways has been explored in recent research, further underscoring its therapeutic potential.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its ecological impact. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its persistence in natural ecosystems. However, further studies are required to fully understand its behavior under various environmental conditions.

In conclusion, 5-(5-amino-1,2-oxazol-3